Cas no 1306606-81-4 (tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate)

• Product Name: tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate
• CAS No: 1306606-81-4
• MF: C₁₇H₃₄N₂O₂
• MW: 298.464065074921
• CID: 5207553
• Update Time: 2025-10-29

tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate
• Tert-butyl (4,4-dimethyl-2-(piperidin-2-yl)pentyl)carbamate
• tert-butylN-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate
• Carbamic acid, N-[4,4-dimethyl-2-(2-piperidinyl)pentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H34N2O2/c1-16(2,3)11-13(14-9-7-8-10-18-14)12-19-15(20)21-17(4,5)6/h13-14,18H,7-12H2,1-6H3,(H,19,20)
• InChI Key： KIMAVXXQFVORIO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC(C)(C)C)C1CCCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• XLogP3: 3.8
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate

tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate (CAS No: 1306606-81-4) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its CAS number or its systematic name, is a derivative of a carbamate functional group attached to a complex alkyl chain containing a piperidine moiety. The structure of this compound is characterized by its tert-butyl group, which contributes to its stability and reactivity in various chemical reactions.

The synthesis of tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. The piperidine ring is introduced via a nucleophilic substitution reaction, followed by the introduction of the tert-butyl carbamate group through a coupling reaction. This process is highly controlled to ensure the desired stereochemistry and purity of the final product.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Its unique structure allows it to interact with various biological targets, making it a promising candidate for drug development. For instance, research has shown that this compound exhibits moderate activity against certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent in conditions such as diabetes and obesity.

In addition to its pharmacological applications, tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate has also found use in materials science. Its ability to form stable polymers under certain conditions makes it a valuable component in the development of advanced materials for industrial applications. Furthermore, its thermal stability and resistance to degradation under harsh conditions make it an attractive option for use in high-performance polymers.

The structural complexity of this compound also makes it an interesting subject for academic research. Chemists have been exploring its reactivity under various reaction conditions, uncovering novel synthetic pathways that could lead to the development of new chemical entities. For example, recent studies have demonstrated that this compound can undergo selective cleavage under specific acidic conditions, providing access to simpler intermediates that are valuable in organic synthesis.

In terms of environmental impact, tert-butyl N-[4,4-dimethyl-2-(piperidin-2-yl)pentyl]carbamate has been shown to degrade relatively quickly under aerobic conditions, reducing its persistence in natural ecosystems. This property is particularly important for industries seeking to minimize their environmental footprint while maintaining high standards of product performance.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its potential applications. With advancements in analytical techniques and computational modeling, researchers are better equipped than ever before to unlock the full potential of this versatile molecule.